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Compound of Interest

Compound Name: GO007-LK

Cat. No.: B15586906

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling, use, and
disposal of G007-LK, a potent and selective Tankyrase inhibitor. Adherence to these guidelines
is critical to ensure personal safety and maintain the integrity of your research.

Essential Safety and Handling

G007-LK is a small molecule inhibitor of Tankyrase 1 and 2 (TNKS1/2) and requires careful

handling to prevent exposure. The following personal protective equipment (PPE) and handling
procedures are mandatory.

Personal Protective Equipment (PPE)
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Equipment Specification Purpose

ANSI Z87.1 certified safety

. . ) Protects eyes from dust
Eye Protection glasses with side shields or

) particles and splashes.
chemical splash goggles.

Prevents skin contact. Change
Hand Protection Nitrile gloves. gloves immediately if

contaminated.

Protects skin and clothing from

Body Protection Laboratory coat. o
contamination.

Use a NIOSH-approved
) ) respirator with a dust filter if Prevents inhalation of fine
Respiratory Protection ) . ) )
handling large quantities or if particles.

there is a risk of aerosolization.

Handling and Storage

o Handling: Handle G007-LK in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure. Avoid creating dust.

o Storage: Store G007-LK powder at -20°C in a tightly sealed container. Protect from light and
moisture. Stock solutions in DMSO can be stored at -80°C for up to 2 years or -20°C for up
to 1 year.[1]

Spill and Disposal Plan

o Spills: In case of a spill, wear appropriate PPE, cover the spill with an absorbent material,
and collect it in a sealed container for disposal. Avoid generating dust.

o Disposal: Dispose of G0O07-LK and any contaminated materials as hazardous chemical
waste in accordance with local, state, and federal regulations. Do not dispose of down the
drain.

Experimental Protocols

The following are detailed methodologies for key experiments involving G007-LK.
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Preparation of Stock Solutions

G007-LK is soluble in DMSO.[1] To prepare a stock solution:

Use newly opened, anhydrous DMSO to avoid hygroscopic effects that can impact solubility.

e For a 10 mM stock solution, dissolve 5.3 mg of G007-LK (Molecular Weight: 529.96 g/mol )
in 1 mL of DMSO.

e Vortex until the compound is fully dissolved.

 Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or
-80°C.

In Vitro Cell-Based Assay: Wnt/B-catenin Signaling
Reporter Assay

This assay measures the effect of G007-LK on the Wnt/(3-catenin signaling pathway.

Cell Seeding: Seed HEK293T cells stably expressing a TCF/LEF-luciferase reporter into a
96-well plate at a suitable density.

o Compound Treatment: The following day, treat the cells with varying concentrations of G007-
LK or a vehicle control (DMSO).

o Wnt Stimulation: Stimulate the Wnt pathway by adding Wnt3a-conditioned media or purified
Wnt3a protein.

 Incubation: Incubate the plate for 24 hours at 37°C.

o Luciferase Measurement: Measure luciferase activity using a luminometer according to the
manufacturer's protocol.

Mechanism of Action: Wnt/3-catenin Signaling
Pathway
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G007-LK inhibits Tankyrase 1 and 2, which are key regulators of the Wnt/3-catenin signaling

pathway. By inhibiting Tankyrase, G007-LK prevents the PARsylation-dependent ubiquitination
and subsequent degradation of Axin, a crucial component of the 3-catenin destruction complex
This leads to the stabilization of the destruction complex, enhanced phosphorylation and

degradation of [3-catenin, and ultimately, the downregulation of Wnt target gene expression.
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Caption: G007-LK inhibits Tankyrase, stabilizing Axin and promoting (3-catenin degradation.

Experimental Workflow

A typical workflow for evaluating the in vitro effects of G0O07-LK is outlined below.
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Caption: General workflow for in vitro evaluation of G0O07-LK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-g007-Ik]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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